2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde

Medicinal Chemistry Physicochemical Property Optimization Drug Design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H6FIN2O
Molecular Weight 316.07 g/mol
Cat. No. B13291374
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde
Molecular FormulaC10H6FIN2O
Molecular Weight316.07 g/mol
Structural Identifiers
SMILESC1=CC(=C(C(=C1)F)C=O)N2C=C(C=N2)I
InChIInChI=1S/C10H6FIN2O/c11-9-2-1-3-10(8(9)6-15)14-5-7(12)4-13-14/h1-6H
InChIKeyIKUNDFIXKIYNMP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.1 g / 0.25 g / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde: Identifiers & Class


2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde (CAS: 1691027-15-2) is a halogenated heterocyclic aromatic aldehyde featuring a 1,2,3-trisubstituted benzene core with fluoro (position 2), aldehyde (position 1), and 4-iodopyrazol-1-yl (position 6) substituents . With a molecular formula of C₁₀H₆FIN₂O and a molecular weight of 316.07 g/mol , this compound functions primarily as a synthetic building block in medicinal chemistry and agrochemical research. Its structural identity is confirmed by the ortho-relationship between the fluoro and aldehyde groups, which imposes a specific geometric and electronic environment distinct from its meta- and para-substituted positional isomers .

1
Ortho-fluoro/aldehyde geometry supports regiospecific building block applications
2
Orthogonal C-I (cross-coupling) and C-F (inert) handles enable sequential functionalization
3
Halogenated heterocyclic aldehyde scaffold for medicinal chemistry and agrochemical research

2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde vs. Generic Analogs


The substitution pattern of 2-fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde creates a unique reactivity profile that generic pyrazole-benzaldehyde analogs cannot replicate. The ortho-fluoro group exerts a strong electron-withdrawing inductive effect (-I) that polarizes the adjacent aldehyde carbonyl, enhancing its electrophilicity for nucleophilic addition reactions while simultaneously deactivating the aromatic ring toward electrophilic substitution relative to non-fluorinated or meta-fluorinated analogs [1]. Concurrently, the 4-iodo substituent on the pyrazole ring provides a chemically orthogonal handle for transition metal-catalyzed cross-coupling (e.g., Sonogashira, Suzuki, Ullmann) without competing reactivity at the C-F bond, a feature absent in 4-bromo or 4-chloro analogs due to differences in bond dissociation energies and oxidative addition kinetics [2]. Procurement of positional isomers (e.g., 3- or 4-substituted benzaldehydes) or halogen variants fundamentally alters the electronic landscape and synthetic trajectory, rendering them non-interchangeable in multistep synthetic sequences where regiospecificity is critical.

Target Compound 2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde
Positional Isomers (3- or 4-substituted)
Altered electronic landscape and regiospecificity may shift synthetic trajectory and reactivity profile.
Target Compound 4-Iodo substituent (C-I bond)
Bromo or Chloro Analogs
Lower oxidative addition rates may require harsher coupling conditions, risking sensitive functional groups.

2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde: Differentiation Evidence


Ortho-Fluoro Enhances Calculated Lipophilicity

The introduction of a fluorine atom at the ortho position of the benzaldehyde ring increases the calculated partition coefficient (SlogP) relative to the non-fluorinated analog 2-(4-iodo-1H-pyrazol-1-yl)benzaldehyde, a parameter critical for predicting membrane permeability and oral bioavailability in drug discovery programs [1].

Calculated Lipophilicity
Data to verify
SlogP 3.6361 (calc.)
MW +18.0 vs non-fluorinated analog
Supports lipophilicity SAR exploration
In silico prediction; experimental logD not reported
Medicinal Chemistry Physicochemical Property Optimization Drug Design

Ortho-Fluoro Geometry and Carbonyl Electrophilicity

The proximity of the electron-withdrawing fluoro substituent to the aldehyde group in the target compound creates an enhanced electrophilic carbonyl center compared to the meta-fluorinated isomer 3-fluoro-4-(4-iodo-1H-pyrazol-1-yl)benzaldehyde . The ortho-fluoro effect results from through-space electrostatic and inductive polarization of the carbonyl π-system, which is geometrically impossible in the meta isomer.

Carbonyl Electrophilicity
Class-level inference
Ortho-F polarizes carbonyl via through-space inductive effect; meta-F does not
Supports electrophilicity context review
Qualitative comparison; reaction outcome depends on substrate
Synthetic Methodology Reaction Selectivity Building Block Utility

4-Iodo Substituent: Superior Cross-Coupling Reactivity

The 4-iodo substituent on the pyrazole ring serves as a more reactive partner in palladium-catalyzed cross-coupling reactions compared to the corresponding 4-bromo or 4-chloro analogs, enabling milder reaction conditions and higher yields in Sonogashira, Suzuki-Miyaura, and Ullmann-type couplings [1]. The differential reactivity stems from the lower carbon-iodine bond dissociation energy (C-I: ~57 kcal/mol) relative to C-Br (~68 kcal/mol) and C-Cl (~81 kcal/mol), facilitating oxidative addition to Pd(0) catalysts [2].

Cross-Coupling Reactivity
Class-level inference
C-I ~57 kcal/mol vs C-Br ~68, C-Cl ~81; faster oxidative addition to Pd(0)
Supports cross-coupling reactivity review
Reaction condition-dependent; catalyst system influences relative rates
Cross-Coupling Chemistry C-C Bond Formation Late-Stage Functionalization

2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde: Key Applications


Lead Optimization via Enhanced Lipophilicity

The ortho-fluoro substituent increases the calculated lipophilicity (SlogP = 3.6361) compared to the non-fluorinated parent scaffold [1]. This property makes 2-fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde a preferred building block for medicinal chemists seeking to modulate logD, membrane permeability, and metabolic stability of drug candidates without altering the core pharmacophore. The fluorine atom can also serve as a metabolically stable bioisostere for hydrogen, potentially blocking oxidative metabolism at the ortho position.

Late-Stage Diversification for Kinase Inhibitor Libraries

The 4-iodopyrazole moiety functions as a versatile handle for Pd-catalyzed cross-coupling reactions under mild conditions [2]. This enables the parallel synthesis of diverse analog libraries through late-stage functionalization of a common advanced intermediate. In kinase inhibitor programs, where pyrazole cores frequently serve as hinge-binding motifs, the iodo substituent allows for rapid exploration of solvent-exposed vector diversity without resynthesizing the entire scaffold. This application leverages the superior oxidative addition kinetics of the C-I bond relative to C-Br or C-Cl alternatives [2].

Agrochemical Discovery with Fluorinated Pyrazoles

Fluorinated pyrazoles constitute a privileged scaffold in modern agrochemicals due to their enhanced metabolic stability and bioavailability [3]. 2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde serves as a dual-functional building block wherein the aldehyde group enables condensation with hydrazines or amines to form Schiff base derivatives, while the 4-iodo substituent permits subsequent diversification. This orthogonal reactivity profile supports the modular assembly of screening libraries for fungicide, herbicide, or insecticide discovery programs where fluorine incorporation has been shown to improve field half-life and target site binding.

Orthogonal Functionalization for Total Synthesis

The combination of a C-F bond (resistant to nucleophilic substitution) and a C-I bond (highly reactive in cross-coupling) within the same molecule provides chemists with orthogonal handles for sequential functionalization [2]. In total synthesis campaigns, this allows for the selective elaboration of the pyrazole ring via the iodo position while preserving the fluorinated benzaldehyde moiety for later-stage transformations such as reductive amination or Wittig olefination. This orthogonal reactivity is a direct consequence of the differential bond strengths and is not available in analogs lacking the fluoro/iodo combination.

Application
Selection Property
Validation Focus
Lipophilicity SAR exploration
Calculated SlogP context
Experimental logD / permeability assays
Kinase inhibitor library synthesis
Pd-catalyzed cross-coupling handle
Oxidative addition conditions and coupling scope
Fluorinated pyrazole scaffold studies
Aldehyde/iodo orthogonal reactivity
Field stability and target binding assays
Sequential functionalization routes
C-F / C-I orthogonal handles
Chemoselective transformation conditions

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

21 linked technical documents
Explore Hub


Quote Request

Request a Quote for 2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.